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A Comparative Analysis of BTZ and Kerr Black
Holes

A comprehensive comparison between the Bafiados-Teitelboim-Zanelli (BTZ) black hole and
the Kerr black hole reveals fundamental differences and surprising similarities that illuminate
key concepts in general relativity and quantum gravity. While the Kerr black hole describes a
rotating, uncharged black hole in a (3+1)-dimensional asymptotically flat spacetime,
representing a plausible endpoint of stellar collapse in our universe, the BTZ black hole is a
solution in (2+1)-dimensional spacetime with a negative cosmological constant, making it a
valuable theoretical laboratory for studying the interplay of gravity and quantum mechanics,
particularly within the context of the AAS/CFT correspondence.

Core Properties: A Tale of Two Spacetimes

The defining characteristics of these two black holes are rooted in the dimensions and
curvature of their respective spacetimes. The Kerr black hole is characterized by its mass (M)
and angular momentum (J). In contrast, the BTZ black hole's properties are described by its
mass (M), angular momentum (J), and the cosmological constant (A < 0), which dictates the
asymptotically Anti-de Sitter (AdS) nature of its spacetime. This fundamental difference in the
asymptotic behavior of the spacetime leads to profound distinctions in their geometry and
physical properties.
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One of the most striking differences lies in their singularities. The Kerr black hole possesses a

ring-shaped curvature singularity, a region where the curvature of spacetime becomes infinite.

In contrast, the BTZ black hole is singularity-free; it has constant negative curvature

everywhere, a feature that makes it a more tractable object for theoretical analysis.[1]

Comparative Data of BTZ and Kerr Black Holes

The following tables summarize the key quantitative differences between the BTZ and Kerr

black holes.

Property

BTZ Black Hole

Kerr Black Hole

Spacetime Dimensions

2+1

3+1

Asymptotic Spacetime

Anti-de Sitter (AdS)

Flat (Minkowski)

Defining Parameters

Mass (M), Angular Momentum
(J), Cosmological Constant
(A\<0)

Mass (M), Angular Momentum

Q)

Singularity

None (constant negative

curvature)[1]

Ring singularity

Event Horizons

Inner and Outer Horizons

Inner and Outer Horizons

Ergosphere

Present

Present

Metric Comparison in Boyer-Lindquist (-like) Coordinates:

Metric Component

BTZ Black Hole (Boyer-
Lindquist-like)

Kerr Black Hole (Boyer-
Lindquist)

ds2

-(-M + r?/12 + J?/(4r3))dt? + (-M +
r2/12 + J2/(4r2))~tdr2 + r2(de -
J/(2r2)dt)2

-(1 - 2Mr/p?)dt2 - (4aMr sin28/
pAdtde + (pA/A)drz + p2d62 + (r2
+ a2 + (2a2Mr sin20)/p?)sin26d?
where p2 = r2 + a2cos20 and A
=r2-2Mr + a?2][3]
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Thermodynamic Properties: A Surprising
Convergence

Despite their geometric differences, both BTZ and Kerr black holes exhibit thermodynamic
properties, suggesting a deep connection between gravity, thermodynamics, and quantum

mechanics.

Thermodynamic Quantity BTZ Black Hole Kerr Black Hole

Hawking Temperature (T) (r+2 - r-2)/(2ml2r+)[4] (r+ - r=-)/(41(r+2 + a2))
A/ (4Gs) (where Ais the A/ (4Ga) (where Ais the

Entropy (S) horizon area and Gs is the 3D horizon area and Ga is the 4D
gravitational constant) gravitational constant)
Interpreted as enthalpy in Interpreted as enthalpy in

Mass (M) as Enthalpy P by ] P by )
extended thermodynamics. extended thermodynamics.

First Law of Thermodynamics dM =TdS + QdJ dM =TdS + QdJ

Experimental and Theoretical Methodologies

The study of Kerr and BTZ black holes relies on vastly different methodologies, reflecting their
distinct natures as astrophysical objects and theoretical constructs.

Kerr Black Hole: Observational Probes
1. Gravitational Wave Astronomy (LIGO/Virgo/KAGRA):

o Methodology: The Laser Interferometer Gravitational-Wave Observatory (LIGO), along with
Virgo and KAGRA, detects gravitational waves—ripples in spacetime—generated by the
merger of massive objects like black holes.[5] The detectors are kilometer-scale Michelson
interferometers that measure minute changes in the lengths of their arms as a gravitational
wave passes.[2] By analyzing the waveform of the detected signal, scientists can infer the
masses and spins of the merging black holes, as well as the properties of the final Kerr black
hole formed after the merger.[5]
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o Experimental Data: The data consists of strain measurements as a function of time from
multiple detectors. The observed waveforms are compared to theoretical templates
generated from numerical relativity simulations of binary black hole mergers. This
comparison allows for the estimation of parameters such as the mass and spin of the final
black hole.

2. Event Horizon Telescope (EHT):

o Methodology: The EHT is a global network of radio telescopes that uses Very Long Baseline
Interferometry (VLBI) to create a virtual telescope the size of the Earth.[6][7] This allows for
the imaging of the "shadow" of a black hole, which is the silhouette cast by the black hole
against the background of accreting, glowing matter. The size and shape of this shadow are
determined by the black hole's mass and spin, providing a direct observational test of the
Kerr metric.[8]

o Experimental Data: The EHT collaboration has successfully imaged the supermassive black
holes at the centers of the M87 galaxy and our own Milky Way galaxy. The data consists of
radio interferometric measurements from which the images are reconstructed. The observed
shadow size and shape of M87* are consistent with the predictions for a Kerr black hole of
its estimated mass.

LIGOVirgo KAGRA H Event Horizon Telescope

Click to download full resolution via product page

BTZ Black Hole: Theoretical Frameworks
1. AdS/CFT Correspondence:

o Methodology: The Anti-de Sitter/Conformal Field Theory (AdS/CFT) correspondence is a
powerful theoretical tool that posits a duality between a theory of gravity in an AdS spacetime
(the "bulk™) and a quantum conformal field theory (CFT) living on its boundary.[9] The BTZ
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black hole, being a solution in AdSs, has a dual description in terms of a two-dimensional
CFT.[10] This allows researchers to study the quantum properties of the BTZ black hole,
such as its entropy and thermodynamics, by performing calculations in the more tractable
CFT.[11][12]

» Theoretical Data: Calculations within the CFT framework, such as the calculation of the
central charge and the density of states, can be used to derive the thermodynamic properties
of the BTZ black hole. The results from these calculations show a remarkable agreement
with the thermodynamic properties derived from the gravitational description of the BTZ
black hole, providing strong evidence for the validity of the AdS/CFT correspondence.[12]

Click to download full resolution via product page

Logical Relationships and Key Features

The fundamental properties of each black hole dictate their observable and theoretical
characteristics.

Kerr Black Hole

Kerr Black Hole Ring Singularity Astrophysical Object
BTZ Black Hole
BTZ Black Hole (2+1) Dimensions Asymptotically AdS

EHT Observations
AdS/CFT Correspondence

LIGO/Virgo Observations

No Curvature Singularity Theoretical Laboratory

Click to download full resolution via product page

In conclusion, the Kerr and BTZ black holes represent two distinct but equally important facets
of black hole physics. The Kerr black hole, grounded in astrophysical reality, is a target of
intense observational scrutiny, providing crucial tests of general relativity in the strong-field
regime. The BTZ black hole, a product of theoretical exploration in lower dimensions, serves as
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an invaluable tool for probing the quantum nature of gravity and the holographic principle. Their
comparison underscores the rich and diverse landscape of black hole solutions in theoretical
physics and the complementary roles of observation and theory in advancing our
understanding of the universe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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